Cas no 89992-06-3 (1,2,5-Oxadiazol-3-amine, 4-[4-(methylthio)phenyl]-)

• Product name: 1,2,5-Oxadiazol-3-amine, 4-[4-(methylthio)phenyl]-
• CAS No: 89992-06-3
• MF: C₉H₉N₃OS
• MW: 207.252259969711
• CID: 583863
• PubChem ID: 13230337

1,2,5-Oxadiazol-3-amine, 4-[4-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazol-3-amine, 4-[4-(methylthio)phenyl]-
• 4-(4-methylsulfanylphenyl)-1,2,5-oxadiazol-3-amine
• 4-[4-(Methylsulfanyl)phenyl]-1,2,5-oxadiazol-3-amine
• 89992-06-3
• DTXSID70530420

• Inchi： InChI=1S/C9H9N3OS/c1-14-7-4-2-6(3-5-7)8-9(10)12-13-11-8/h2-5H,1H3,(H2,10,12)
• InChI Key： OMHFYESLOWUUBX-UHFFFAOYSA-N
• SMILES： CSC1=CC=C(C=C1)C2=NON=C2N

Computed Properties

• Exact Mass: 207.04663309g/mol
• Monoisotopic Mass: 207.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 90.2Ų